Cas no 2229227-38-5 (tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate
• CAS No: 2229227-38-5
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 6284925
• PubChem ID: 165695145
• Update Time: 2025-06-22

tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(5-methoxypyridin-3-yl)propyl]carbamate
• 2229227-38-5
• EN300-1902915

• Inchi： 1S/C14H23N3O3/c1-14(2,3)20-13(18)17-8-11(15)5-10-6-12(19-4)9-16-7-10/h6-7,9,11H,5,8,15H2,1-4H3,(H,17,18)
• InChI Key： AJYMHYKVKRTTNU-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=NC=C(C=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate (CAS No. 2229227-38-5)

Tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate, with the CAS number 2229227-38-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group, an amino group, and a pyridine moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure incorporates a 5-methoxypyridin-3-yl substituent, which is known for its role in enhancing the bioavailability and metabolic stability of pharmaceutical agents. This feature is particularly valuable in the design of drugs that require prolonged circulation in the bloodstream or targeted delivery to specific tissues. The combination of these functional groups suggests that Tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate could serve as a precursor for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The pyridine ring in Tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate is a common scaffold in many pharmacologically active compounds. Its ability to interact with biological targets such as enzymes and receptors has made it a preferred choice for medicinal chemists.

One of the most compelling aspects of this compound is its potential to act as a chiral building block. The tert-butyl group provides steric hindrance, which can influence the stereochemistry of the final drug molecule. This is particularly important in the pharmaceutical industry, where enantiomeric purity can significantly impact the efficacy and safety of a drug. Researchers have been exploring ways to leverage this property to develop enantiomerically pure drugs with enhanced therapeutic profiles.

The methoxy group on the pyridine ring also contributes to the compound's versatility. Methoxy-substituted pyridines are known to improve solubility and reduce metabolic degradation, making them ideal for oral administration. This characteristic is crucial for developing drugs that need to be taken regularly by patients over extended periods.

Recent studies have highlighted the importance of Tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate in the synthesis of kinase inhibitors. Kinases are enzymes that play a key role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, researchers aim to develop drugs that can disrupt abnormal signaling pathways and restore normal cellular function. The structural features of this compound make it an excellent candidate for designing kinase inhibitors with high selectivity and potency.

In addition to its applications in oncology, Tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate has shown promise in other therapeutic areas. For instance, it has been investigated as a potential scaffold for developing anti-inflammatory agents. Inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The compound's ability to modulate inflammatory responses has been demonstrated in preclinical studies, suggesting its potential as a lead compound for further development.

The synthesis of Tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the pyridine moiety into the molecular framework. These techniques not only enhance efficiency but also minimize unwanted byproducts, making the synthesis more sustainable.

The pharmacokinetic properties of Tert-butyl N-2-amino-3-(5-methoxypyridin-3-yl)propylcarbamate have also been extensively studied. Researchers have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These studies have provided valuable insights into optimizing dosing regimens and predicting potential side effects.

In conclusion, Tert-butyl N-2-amino-3-(5-methoxypyridin-3-y l)prop ylcarbamate (CAS No. 2229227 -38 -5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.